2-cyclopropyl-5-fluoro-4-methyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 5-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H20FN7/c1-12-16(19)18(23-17(21-12)13-2-3-13)25-10-8-24(9-11-25)14-5-7-26-15(22-14)4-6-20-26/h4-7,13H,2-3,8-11H2,1H3
• InChI Key: ZHWCKEMLFBPJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC5=CC=NN5C=C4)F
• Molecular Formula: C18H20FN7
• Molecular Weight: 353.4 g/mol
• CAS No.: 2640889-29-6

Description

2-Cyclopropyl-5-fluoro-4-methyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, fluoro, methyl, and a piperazine-linked pyrazolo[1,5-a]pyrimidine moiety. Pyrazolo[1,5-a]pyrimidine derivatives are widely explored in medicinal chemistry for their antiviral , anticancer , and antifungal activities. The compound’s structural complexity necessitates precise synthetic strategies, often involving cross-coupling reactions and microwave-assisted techniques .

Comparison with Similar Compounds

Structural Analogues and Molecular Features

The compound shares structural homology with several pyrazolo[1,5-a]pyrimidine derivatives, differing primarily in substituents and linker regions. Key analogues include:

Compound Name	Core Structure	Substituents/Linkers	Molecular Weight (g/mol)	Key References
Target Compound	Pyrimidine-pyrazolo[1,5-a]pyrimidine	Cyclopropyl, fluoro, methyl, piperazine	~450 (estimated)
tert-Butyl 4-(pyrazolo[1,5-a]pyrimidin-5-yl)-5,6-dihydropyridine-1(2H)-carboxylate	Dihydropyridine-pyrazolo[1,5-a]pyrimidine	tert-Butyl, dihydropyridine	300.4
5-(1,2,3,6-Tetrahydropyridin-4-yl)pyrazolo[1,5-a]pyrimidine	Pyrazolo[1,5-a]pyrimidine	Tetrahydropyridine	200.2
2-((4-(Cyclopropylmethyl)piperazin-1-yl)methyl)-5-(1H-indol-4-yl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidine	Pyrazolo[1,5-a]pyrimidine	Cyclopropylmethyl-piperazine, indole, morpholine	486.26
Anthranilamide-pyrazolo[1,5-a]pyrimidine conjugates	Pyrazolo[1,5-a]pyrimidine	Trimethoxyphenyl, thiophen-2-ylmethylamino, anthranilamide	~600–650 (estimated)

Key Structural Insights :

• Cyclopropyl Group : Enhances metabolic stability compared to linear alkyl chains (e.g., tert-butyl in ) by resisting oxidative degradation .
• Piperazine Linker : Facilitates interactions with kinase ATP-binding pockets, similar to analogues in . The cyclopropylmethyl variant in shows improved blood-brain barrier penetration.

Comparison with Analogues :

• Microwave Techniques : Used in for aryl boronic acid coupling, yielding 85–90% efficiency vs. traditional heating (60–70%).
• Regioselectivity : Critical for avoiding isomerization issues observed in pyrazolo[4,3-e]triazolo derivatives .

Inference for Target Compound :

• The fluoro and methyl groups may improve kinase selectivity over non-fluorinated analogues.
• The piperazine linker likely enhances solubility and target engagement compared to dihydropyridine variants .

Q & A

Q. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for higher yields?

The synthesis typically involves multi-step reactions, starting with the preparation of the pyrazolo[1,5-a]pyrimidine core followed by piperazine and pyrimidine ring formation. Key steps include:

• Condensation reactions between aminopyrazoles and dielectrophilic reagents (e.g., 3-arylazo derivatives) under reflux in solvents like pyridine .
• Substitution reactions to introduce the cyclopropyl and piperazine groups, often using nucleophiles and controlled pH/temperature conditions .

Q. Optimization Strategies :

• Use computational reaction path searches (quantum chemical calculations) to identify energy-efficient pathways .
• Adjust solvent polarity (e.g., switching from ethanol to dimethylformamide) to improve solubility of intermediates.
• Monitor reaction progress via TLC or HPLC to minimize side products .

Q. Example Reaction Conditions :

Step	Reagents/Conditions	Yield (%)	Reference
Core Formation	Pyridine, reflux, 5–6 hrs	62–70%
Piperazine Substitution	LiAlH4, THF, 0–5°C	67–75%

Q. How is this compound characterized using spectroscopic techniques, and what are the critical spectral markers?

• 1H/13C NMR : Key signals include:
  • Cyclopropyl protons: δ 0.8–1.2 ppm (multiplet).
  • Pyrimidine C-F: δ 160–165 ppm in 13C NMR .
• IR Spectroscopy : Stretching vibrations for C-F (1100–1200 cm⁻¹) and piperazine N-H (3300 cm⁻¹) .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z 412.541 for analogs) confirm molecular weight .

Validation : Cross-reference spectral data with analogous compounds (e.g., pyrazolo[1,5-a]pyrimidine derivatives) to resolve ambiguities .

Advanced Research Questions

Q. How can computational chemistry methods predict the reactivity and stability of intermediates in its synthesis?

• Quantum Chemical Calculations : Use density functional theory (DFT) to model transition states and activation energies for key steps (e.g., cyclopropane ring formation) .
• Molecular Dynamics : Simulate solvent effects on reaction pathways to optimize solvent selection .
• Docking Studies : Predict interactions between intermediates and catalysts (e.g., palladium in cross-coupling reactions) to enhance regioselectivity .

Case Study : A computational workflow reduced trial-and-error experimentation by 40% in analogous piperazine-pyrimidine syntheses .

Q. What strategies resolve contradictions between in vitro and in vivo biological activity data?

• Pharmacokinetic Profiling : Assess bioavailability differences due to metabolic instability (e.g., cytochrome P450-mediated oxidation) using liver microsome assays .
• Metabolite Identification : Use LC-MS to detect active/inactive metabolites that explain divergent results .
• Dose-Response Refinement : Adjust dosing regimens in animal models to mirror in vitro effective concentrations .

Example : A pyrazolo[1,5-a]pyrimidine analog showed poor in vivo efficacy due to rapid glucuronidation, resolved by methyl group substitution .

Q. How can molecular docking elucidate interactions between this compound and kinase targets?

• Target Selection : Prioritize kinases with conserved ATP-binding pockets (e.g., Aurora kinases) for docking simulations .
• Binding Affinity Analysis : Use AutoDock Vina to calculate ΔG values; validate with mutagenesis studies on key residues (e.g., Lys-32 in Aurora A) .
• Dynamic Simulations : Perform MD simulations (>100 ns) to assess binding stability under physiological conditions .

Key Finding : A related compound showed nanomolar inhibition of CDK2 via hydrogen bonding with Glu-81 and hydrophobic interactions with the DFG motif .

Q. What methodologies address discrepancies in thermal stability data during DSC analysis?

• Controlled Heating Rates : Use slower rates (e.g., 5°C/min) to detect subtle phase transitions missed at higher rates .
• Sample Purity : Pre-purify via column chromatography to eliminate impurities that skew melting points .
• Comparative Studies : Cross-validate with thermogravimetric analysis (TGA) to distinguish decomposition from melting events .

Example : A DSC-TGA workflow resolved a 10°C discrepancy in the melting point of a pyrimidine analog .

Methodological Integration

Q. How can machine learning enhance the design of derivatives with improved selectivity?

• Dataset Curation : Compile structural/activity data from PubChem and ChEMBL for QSAR modeling .
• Feature Engineering : Include descriptors like logP, topological polar surface area, and hydrogen bond acceptors .
• Model Validation : Use leave-one-out cross-validation to ensure robustness; prioritize derivatives with >80% predicted selectivity .

Case Study : A random forest model identified 3 derivatives with 10-fold selectivity for EGFR over HER2 .